Cas no 135306-45-5 (3',5'-Difluoropropiophenone)

• Product Name: 3',5'-Difluoropropiophenone
• CAS No: 135306-45-5
• MF: C₉H₈F₂O
• MW: 170.156029701233
• MDL: MFCD00061142
• CID: 64353
• PubChem ID: 145620
• Update Time: 2025-05-22

3',5'-Difluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluorophenyl)propan-1-one
• 3',5'-Difluoropropiophenone
• 3,5-difluoropropiophenone
• 3′,5′-Difluoropropiophenone
• 4-Chloro-D-phenylalanineHydrochloride
• CS-W017702
• 1-[3,5-bis(fluoranyl)phenyl]propan-1-one
• A806917
• 1-(3,5-difluorophenyl)-1-propanone
• AMY14594
• AKOS009158928
• FT-0614612
• 3',5'-Difluoropropiophenone, 97%
• 135306-45-5
• MFCD00061142
• D81804
• PS-8699
• DTXSID60159306
• SY061743
• SCHEMBL634159
• 1-(3,5-difluorophenyl)propan-1-one;
• 3 inverted exclamation mark ,5 inverted exclamation mark -Difluoropropiophenone
• NS00121453
• DTXCID2081797
• DB-042281

• MDL： MFCD00061142
• Inchi： 1S/C9H8F2O/c1-2-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3
• InChI Key： FVDQWXARVQADKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(CC)=O)F
• BRN： 7422838

Computed Properties

• Exact Mass: 170.05400
• Monoisotopic Mass: 170.054321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Low melting point solid
• Density: 1.166
• Melting Point: 25 °C
• Boiling Point: 82°C 10mm
• Flash Point: 82°C/10mm
• Refractive Index: 1.472
• PSA: 17.07000
• LogP: 2.55750
• Solubility: Not determined

3',5'-Difluoropropiophenone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 3',5'-Difluoropropiophenone

3',5'-Difluoropropiophenone (CAS No. 135306-45-5): A Comprehensive Overview

3',5'-Difluoropropiophenone, also known by its CAS registry number CAS No. 135306-45-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of propiophenone, with two fluorine atoms substituted at the 3' and 5' positions of the phenyl ring. The presence of these fluorine atoms imparts distinct chemical and physical characteristics, making it a valuable molecule for research and industrial purposes.

The chemical structure of 3',5'-Difluoropropiophenone consists of a phenyl group attached to a ketone moiety via a two-carbon chain. The fluorine substitutions at the 3' and 5' positions create steric and electronic effects that influence its reactivity, solubility, and stability. These properties make it an interesting candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have explored the synthesis of 3',5'-Difluoropropiophenone through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. Researchers have focused on optimizing reaction conditions to achieve higher yields and purities. For instance, the use of Lewis acids like aluminum chloride has been shown to enhance the efficiency of the Friedel-Crafts acylation process, while the selection of appropriate solvents has improved the overall reaction kinetics.

The physical properties of 3',5'-Difluoropropiophenone have also been extensively studied. Its melting point is reported to be around 78°C, while its boiling point is approximately 280°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ethyl acetate. These characteristics make it suitable for use in organic synthesis reactions where controlled solubility is crucial.

In terms of applications, 3',5'-Difluoropropiophenone has shown promise in the field of drug discovery. Its fluorinated structure confers lipophilicity, which is often desirable in pharmaceutical compounds for improved bioavailability. Recent research has highlighted its potential as a lead compound for developing anti-inflammatory agents and anticancer drugs. For example, studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways.

Beyond pharmaceuticals, 3',5'-Difluoropropiophenone has also found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

The environmental impact of 3',5'-Difluoropropiophenone has also been a topic of interest among researchers. Studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. Results indicate that while the compound exhibits moderate biodegradability, further research is needed to fully understand its long-term environmental fate.

In conclusion, 3',5'-Difluoropropiophenone (CAS No. 135306-45-5) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development efforts.